Cas no 57376-72-4 (Cyclopentanecarboxylicacid, 3-amino-, (1R,3R)-rel-)

• Product Name: Cyclopentanecarboxylicacid, 3-amino-, (1R,3R)-rel-
• CAS No: 57376-72-4
• MF: C₆H₁₁NO₂
• MW: 129.157041788101
• CID: 371908
• PubChem ID: 124355
• Update Time: 2025-04-19

Cyclopentanecarboxylicacid, 3-amino-, (1R,3R)-rel- Chemical and Physical Properties

Names and Identifiers

• Cyclopentanecarboxylicacid, 3-amino-, (1R,3R)-rel-
• 3-aminocyclopentane-1-carboxylic acid
• MLLSSTJTARJLHK-RFZPGFLSSA-N
• (1R,3R)-3-AMINO-CYCLOPENTANECARBOXYLIC ACID
• (1R,3R)-3-Aminocyclopentanecarboxylic acid
• CS-0054086
• trans-3-Aminocyclopentanecarboxylic acid
• SCHEMBL420512
• (1R,3R)-3-Aminocyclopentanecarboxylicacid
• 19297-28-0
• CHEBI:195689
• MFCD09751105
• AMY21334
• (1R,3R)-3-aminocyclopentane-1-carboxylic acid
• rel-(1R,3R)-3-Aminocyclopentanecarboxylic acid
• Cyclopentanecarboxylic acid, 3-amino-, trans-
• 71869-43-7
• AKOS016844246
• DTXSID001247198
• Cyclopentanecarboxylic acid, 3-amino-, (1R,3R)-
• trans-3-Aminocyclopentane-1-carboxylic acid
• 57376-72-4
• WCA86943

• Inchi： 1S/C6H11NO2/c7-5-2-1-4(3-5)6(8)9/h4-5H,1-3,7H2,(H,8,9)/t4-,5-/m1/s1
• InChI Key： MLLSSTJTARJLHK-RFZPGFLSSA-N
• SMILES： OC([C@@H]1CC[C@H](C1)N)=O

Computed Properties

• Exact Mass: 129.07903
• Monoisotopic Mass: 129.078979
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3
• XLogP3: -2.6

Experimental Properties

• Density: 1.19g/cm3
• Boiling Point: 264.7°C at 760 mmHg
• Flash Point: 113.9°C
• Refractive Index: 1.514
• PSA: 63.32